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Compound of Interest

Compound Name: 2-Methylbutyl benzoate

Cat. No.: B1615523 Get Quote

An Application Note and Protocol for the Safe Handling and Use of 2-Methylbutyl Benzoate

For the attention of researchers, scientists, and professionals in drug development, this

document provides a comprehensive guide to the standard operating procedures for handling

2-Methylbutyl benzoate (CAS No. 52513-03-8). This guide is structured to provide not just

procedural steps but also the scientific rationale behind them, ensuring a culture of safety and

reproducibility in the laboratory.

Section 1: Compound Identification and Properties
2-Methylbutyl benzoate is an organic ester formed from benzoic acid and 2-methyl-1-butanol.

[1] It is recognized for its pleasant, fruity aroma and is utilized in the food and cosmetics

industries.[1] In a research and development context, its properties as a solvent or a synthetic

intermediate are of primary interest.

1.1 Chemical and Physical Properties

A thorough understanding of the physicochemical properties of 2-Methylbutyl benzoate is

fundamental to its safe handling. These properties dictate its behavior under various laboratory

conditions and inform risk assessment.
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Property Value Source

Molecular Formula C₁₂H₁₆O₂ [2]

Molecular Weight 192.25 g/mol [3]

Appearance
Colorless to pale yellow clear

liquid (est.)
[4]

Odor
Pleasant, apple- or strawberry-

like
[1]

Boiling Point 259-260 °C at 760 mmHg [1][4]

Flash Point 106.2 - 109.4 °C [1][5]

Density 0.992 g/cm³ [1]

Vapor Pressure
0.0125 - 0.013 mmHg at 25 °C

(est.)
[1][4]

Solubility
Insoluble in water; soluble in

alcohol.[4][6]

logP (Octanol/Water Partition

Coefficient)
4.007 (est.) [4][7]

CAS Number 52513-03-8 [2]

1.2 Structural Information

The molecular structure of a compound influences its reactivity and interactions.

SMILES:CCC(C)COC(=O)C1=CC=CC=C1[5]

InChI:InChI=1S/C12H16O2/c1-3-10(2)9-14-12(13)11-7-5-4-6-8-11/h4-8,10H,3,9H2,1-2H3[2]

Section 2: Health and Safety Information
While specific toxicological data for 2-Methylbutyl benzoate is limited, a hazard assessment

can be made by extrapolating from data on structurally similar benzoate esters. It is generally

considered to have low toxicity.[1] However, adherence to safety protocols is paramount.
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2.1 Hazard Identification and GHS Classification

Based on data for analogous compounds like methyl benzoate and butyl benzoate, the

following potential hazards should be considered.[8][9]

Acute Oral Toxicity: May be harmful if swallowed.[8][9]

Skin Corrosion/Irritation: May cause skin irritation.[9]

Serious Eye Damage/Eye Irritation: May cause eye irritation.[9]

Combustibility: It is a combustible liquid.

2.2 Exposure Controls and Personal Protective Equipment (PPE)

To mitigate risks, a multi-layered approach to exposure control is necessary, starting with

engineering controls and supplemented by appropriate PPE.

Engineering Controls: Handle in a well-ventilated area, preferably within a chemical fume

hood to minimize inhalation of vapors.[10] Eyewash stations and safety showers must be

readily accessible.[10][11]

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield are mandatory.[10]

Hand Protection: Wear impervious gloves (e.g., nitrile rubber).

Skin and Body Protection: A lab coat or other protective work clothing is required.

Respiratory Protection: If working outside of a fume hood where ventilation is inadequate,

use a NIOSH/MSHA approved respirator with an organic vapor cartridge.[11]

Section 3: Standard Operating Procedures for
Handling
The following protocols are designed to ensure the safe handling of 2-Methylbutyl benzoate
from receipt to disposal.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAA17010&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA17010~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2006:23:11~~n-Butyl%20benzoate~~
https://www.fishersci.com/store/msds?partNumber=AAA17010&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA17010~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2006:23:11~~n-Butyl%20benzoate~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA17010~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2006:23:11~~n-Butyl%20benzoate~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA17010~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2006:23:11~~n-Butyl%20benzoate~~
https://vvc-keenan.newlook.safecollegessds.com/document/repo/a2e2878a-9e48-11df-9b6e-d8d230712f36
https://vvc-keenan.newlook.safecollegessds.com/document/repo/a2e2878a-9e48-11df-9b6e-d8d230712f36
https://www.fishersci.com/store/msds?partNumber=M205500&productDescription=METHYL+BENZOATE+REAGENT+500ML&vendorId=VN00033897&countryCode=US&language=en
https://vvc-keenan.newlook.safecollegessds.com/document/repo/a2e2878a-9e48-11df-9b6e-d8d230712f36
https://www.fishersci.com/store/msds?partNumber=M205500&productDescription=METHYL+BENZOATE+REAGENT+500ML&vendorId=VN00033897&countryCode=US&language=en
https://www.benchchem.com/product/b1615523?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1615523?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3.1 General Handling Workflow

The logical flow for handling this chemical involves careful planning and execution at each

stage.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1615523?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contingency

Receipt and Storage

Pre-Use Preparation

Retrieve from storage

Chemical Handling and Use

Don PPE, prepare workspace

Post-Use and Waste Disposal

Complete experiment

Spill and Emergency Response

In case of spill/exposure

Return to storage (if applicable)
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Evacuate Immediate Area

Alert Others and Supervisor

If Spill is Small and Controllable If Spill is Large or Uncontrolled

Assess situation

Don Appropriate PPE

Assess situation

Contain Spill with Absorbent Material

Collect and Place in Waste Container

Clean and Decontaminate Area

Contact Emergency Response Team

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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